Cas no 6837-96-3 (Alizarin Red PS)

• Product name: Alizarin Red PS
• CAS No: 6837-96-3
• MF: C₁₄H₈O₈S
• MW: 336.274
• CID: 2713339
• PubChem ID: 6454980

Alizarin Red PS Chemical and Physical Properties

Names and Identifiers

• DTXSID0052752
• Alizarin Red PS
• SCHEMBL6905762
• DTXCID1031256
• 1,2,4-trihydroxy 9,10-anthraquinone-3-sulfonic acid
• 6837-96-3

• Inchi： InChI=1S/C14H8O8S/c15-9-5-3-1-2-4-6(5)10(16)8-7(9)11(17)13(19)14(12(8)18)23(20,21)22/h1-4,17-19H,(H,20,21,22)
• InChI Key： DURBTILWOVXSNP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 335.99398838g/mol
• Monoisotopic Mass: 335.99398838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones